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Compound of Interest

Compound Name: D-Ribose 1,5-diphosphate

Cat. No.: B228489

Essential Safety and Handling Guide for D-
Ribose 1,5-diphosphate

Researchers, scientists, and drug development professionals handling D-Ribose 1,5-
diphosphate must adhere to specific safety protocols to ensure a secure laboratory
environment. This guide provides essential information on personal protective equipment
(PPE), handling procedures, and disposal plans for D-Ribose 1,5-diphosphate, presented to
be a trusted resource for laboratory safety.

Personal Protective Equipment (PPE)

When working with D-Ribose 1,5-diphosphate, which is often in a solid, powder form, the
primary objective is to prevent skin and eye contact, as well as inhalation of dust particles.[1][2]
The recommended PPE is summarized in the table below.
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PPE Category

Recommended Equipment

Specification Highlights

Eye and Face Protection

Safety glasses with side

shields or goggles

Conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166 is

recommended.[2]

Skin Protection

Lab coat and appropriate

protective gloves (e.g., nitrile)

Choose gloves for chemical
compatibility and consider the

specific laboratory conditions.

[2]

Respiratory Protection

NIOSH-approved respirator or

dust mask

Necessary when handling the
powder form to avoid
inhalation of dust.[3] Use in
well-ventilated areas is
advised.[1][2]

Operational and Disposal Plans

Proper handling and disposal of D-Ribose 1,5-diphosphate are critical for maintaining a safe

laboratory.

Handling and Storage:

e Engineering Controls: Work in a well-ventilated area.[1][2]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust.[1]

Wash hands thoroughly after handling.

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[1] For long-term

storage, -20°C in a sealed container, away from moisture, is recommended.

Accidental Release Measures:

o Spills: In case of a spill, sweep up the solid material and place it into a suitable container for
disposal.[1][2] Avoid generating dust during cleanup.[2][3]
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Disposal:

e Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations.[3] Do not allow the product to enter drains.[3] Uncleaned containers should be

treated as the product itself.[3]

Experimental Workflow for Handling D-Ribose 1,5-
diphosphate

The following diagram outlines the standard procedure for safely handling D-Ribose 1,5-

diphosphate in a laboratory setting.
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Workflow for Handling D-Ribose 1,5-diphosphate
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Safe handling workflow for D-Ribose 1,5-diphosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1,5-diphosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b228489#personal-protective-equipment-for-handling-
d-ribose-1-5-diphosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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